![molecular formula C19H15Cl2FN2O2S B4007199 5-{3,5-dichloro-4-[(3-fluorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone](/img/structure/B4007199.png)
5-{3,5-dichloro-4-[(3-fluorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone
Overview
Description
5-{3,5-dichloro-4-[(3-fluorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone is a useful research compound. Its molecular formula is C19H15Cl2FN2O2S and its molecular weight is 425.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 424.0215324 g/mol and the complexity rating of the compound is 594. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Medicinal Applications
The compound 5-{3,5-dichloro-4-[(3-fluorobenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-4-imidazolidinone, as part of the broader family of thioxo-imidazolidinone derivatives, has garnered attention due to its potential medicinal applications. Research has delved into the synthesis of various imidazolyl and thiazolidinone derivatives, exploring their anti-inflammatory, analgesic, and anticancer activities.
Anti-inflammatory and Analgesic Activities : The synthesis of new imidazolyl acetic acid derivatives, including thioxo-imidazolidinone and its analogs, has been shown to exhibit significant anti-inflammatory and analgesic properties. These compounds have been evaluated against models like carrageenan-induced rat paw edema and the writhing test in albino mice, demonstrating potential for the treatment of pain and inflammation (Khalifa & Abdelbaky, 2008).
Anticancer Activity : Novel N-benzyl aplysinopsin analogs, including thioxo-imidazolidinone derivatives, have been synthesized and screened for their in vitro cytotoxicity against a panel of human tumor cell lines. Certain compounds demonstrated potent growth inhibition against melanoma and ovarian cancer cells, highlighting their potential as lead compounds for antitumor agents (Penthala, Yerramreddy, & Crooks, 2011).
Antimicrobial Activity : The antimicrobial efficacy of chlorobenzyl and fluorobenzyl benzylidene thiazolidinediones, including derivatives similar to the compound , has been assessed. These compounds were tested against a variety of microorganisms, showing promising antimicrobial properties (Lima et al., 1992).
Antioxidant Activity : Thiazolidinone derivatives have been studied for their antioxidant capabilities, particularly in applications related to the stabilization of oils. The efficiency of these compounds as antioxidants was evaluated through various parameters, indicating their utility in enhancing the oxidative stability of base oils (Mohammed et al., 2019).
Properties
IUPAC Name |
(5Z)-5-[[3,5-dichloro-4-[(3-fluorophenyl)methoxy]phenyl]methylidene]-3-ethyl-2-sulfanylideneimidazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2FN2O2S/c1-2-24-18(25)16(23-19(24)27)9-12-7-14(20)17(15(21)8-12)26-10-11-4-3-5-13(22)6-11/h3-9H,2,10H2,1H3,(H,23,27)/b16-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWKCBGSWUFZXCI-SXGWCWSVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC3=CC(=CC=C3)F)Cl)NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC3=CC(=CC=C3)F)Cl)/NC1=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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